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This guide provides a comparative overview of experimental cross-section measurements for
electron scattering in hexafluoroethane (CzFs). The data presented is essential for
applications in plasma processing for semiconductor manufacturing, gaseous dielectrics, and
modeling radiation effects in biological systems, which can be relevant to drug development
research. This document synthesizes data from various studies to offer a comparative
perspective and details the experimental protocols used to obtain this information.

I. Comparative Analysis of Electron Scattering
Cross-Sections

Hexafluoroethane is a molecule of significant interest due to its use in various industrial
applications.[1] Understanding its interaction with low-energy electrons is crucial for process
optimization and safety.[2] The following tables summarize key experimental data for different
electron scattering cross-sections in Cz2Fe and provide a comparison with other relevant
fluorinated compounds where data is available.

Data Presentation

Table 1: Total Electron Scattering Cross-Sections for Hexafluoroethane (CzFe)
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This table presents the absolute total cross-sections (TCS) for electron scattering from CzFe as
measured in a linear transmission electron-beam experiment.[3] The data shows two resonant
structures at approximately 5 eV and 9 eV and a broader hump between 20 and 60 eV.[3][4]

Electron Energy (eV) Total Cross-Section (10720 m?)[3]
2.0 19.0
7.5 32.6
35.0 33.7
250 17.9

Table 2: Electron-Impact lonization Cross-Sections for Hexafluoroethane (CzFs)

The following table includes both theoretical calculations and experimental measurements for
the total ionization cross-section of C2Fe upon electron impact. The Binary-Encounter-Bethe
(BEB) model is a common theoretical approach for calculating ionization cross-sections.[5]

Peak Cross-Section

Data Source Method
(Approx. 10-2° m?)
Nishimura et al.[6] Experiment ~11
Beran and Kevan[6] Experiment ~12
Poll and Meichsner[6] Experiment ~10.5
o BEB Theory (CAS wave

Nishimura et al.[6] ] ~10

function)

Table 3: Comparative Total Electron Scattering Cross-Sections

This table offers a comparison of the total electron scattering cross-sections of CzFs with
Tungsten Hexafluoride (WFe), another hexafluoride molecule. The data highlights differences in
the resonance structures.[3][4]
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Resonance Peak 1 Resonance Peak 2 Broad

Molecule

(eV) (eV) Enhancement (eV)
C2Fs ~5 ~9 20-60[3][4]
WFs ~3 - 20-70[3][4]

Il. Experimental Protocols

The data presented in this guide were primarily obtained using two key experimental
techniques: the linear transmission method for total cross-sections and the crossed electron
beam-molecular beam geometry for differential and ionization cross-sections.

1. Linear Transmission Method (for Total Cross-Sections)
This method is used to measure the absolute total cross-sections for electron scattering.[3]

e Principle: A magnetically collimated electron beam with a well-defined energy is passed
through a gas cell of a known length containing the target gas (e.g., Cz2Fe) at a stable, low
pressure. The total scattering cross-section is determined by measuring the attenuation of
the electron beam as it passes through the gas, based on the Beer-Lambert law.[3]

e Apparatus:
o An electron gun to produce a monoenergetic electron beam.
o A series of electrostatic lenses for focusing and directing the electron beam.

o A collision cell (gas cell) with an entrance and exit aperture, connected to a gas handling
system to maintain a constant target gas pressure.

o An electron detector (e.g., a Faraday cup) to measure the intensity of the transmitted
electron beam.

o A pressure measurement device (e.g., a capacitance manometer) to accurately determine
the target gas density.[3]

e Procedure:
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o The intensity of the unattenuated electron beam is measured with the gas cell empty (lo).

o The target gas is introduced into the collision cell at a known pressure, and the attenuated
electron beam intensity is measured (1).

o The total cross-section (Q) is then calculated using the formula: | = lo * exp(-n * L * Q),
where 'n' is the target gas number density and 'L’ is the path length of the electron beam
through the gas.[3]

2. Crossed Electron Beam-Molecular Beam Geometry (for Differential and lonization Cross-
Sections)

This technique is employed for measuring absolute differential, integral, and momentum-
transfer cross-sections for elastic scattering, as well as partial and total ionization cross-
sections.[7]

e Principle: A well-collimated, monoenergetic electron beam is crossed with a well-defined
molecular beam of the target gas in a high-vacuum chamber. The scattered electrons or
resulting ions are detected at various angles relative to the incident electron beam.

e Apparatus:
o An electron spectrometer consisting of an electron gun and energy analyzer.

o A molecular beam source (e.g., a needle or a multichannel array) to produce a directed
beam of target molecules.

o A detector that can be rotated around the interaction region to measure the angular
distribution of scattered electrons or a mass spectrometer (like a time-of-flight
spectrometer) to detect and identify the product ions.[8]

o High-vacuum chamber to minimize collisions with background gases.
e Procedure:

o The electron beam and molecular beam are crossed at a right angle.
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o For differential cross-sections, the scattered electrons are detected at various angles, and
their intensity is measured.

o For ionization cross-sections, the product ions are extracted from the interaction region by
an electric field and analyzed by a mass spectrometer.[8]

o The absolute cross-sections are often determined using the relative flow technique, where
the scattering or ionization signal from the target gas is compared to that of a reference
gas (like helium or argon) with a well-known cross-section.

lll. Visualization of Experimental Workflow

The following diagram illustrates the general workflow for an electron scattering experiment
using the crossed beam method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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